Cas no 2138023-22-8 (tert-butyl 2-(trifluoromethyl)-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylate)

• Product Name: tert-butyl 2-(trifluoromethyl)-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylate
• CAS No: 2138023-22-8
• MF: C₁₂H₁₆F₃N₃O₂
• MW: 291.269553184509
• CID: 6154550
• PubChem ID: 165489202
• Update Time: 2025-06-29

tert-butyl 2-(trifluoromethyl)-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-767247
• 2138023-22-8
• tert-butyl 2-(trifluoromethyl)-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylate

• Inchi： 1S/C12H16F3N3O2/c1-11(2,3)20-10(19)8-9-17-7(12(13,14)15)4-5-18(9)6-16-8/h6-7,17H,4-5H2,1-3H3
• InChI Key： VONFZAUQJLMVRO-UHFFFAOYSA-N
• SMILES： FC(C1CCN2C=NC(C(=O)OC(C)(C)C)=C2N1)(F)F

Computed Properties

• Exact Mass: 291.11946125g/mol
• Monoisotopic Mass: 291.11946125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl 2-(trifluoromethyl)-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylate

Introduction to Tert-butyl 2-(trifluoromethyl)-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylate (CAS No. 2138023-22-8)

Tert-butyl 2-(trifluoromethyl)-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylate is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138023-22-8, belongs to the class of heterocyclic organic molecules that exhibit a unique combination of structural and functional properties. The presence of a tert-butyl group and a trifluoromethyl substituent in its molecular structure imparts distinct characteristics that make it a promising candidate for various applications in medicinal chemistry.

The imidazo[1,5-a]pyrimidine core of this compound is a well-studied scaffold in drug discovery due to its ability to interact with biological targets in a highly specific manner. This scaffold has been extensively explored for its potential in developing treatments for a range of diseases, including cancer, infectious diseases, and inflammatory conditions. The carboxylate group at the 8-position further enhances the compound's pharmacological profile by contributing to its solubility and bioavailability.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms into their structures. The introduction of a trifluoromethyl group into Tert-butyl 2-(trifluoromethyl)-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylate not only improves its metabolic stability but also enhances its binding affinity to biological targets. This modification is particularly valuable in the context of drug design, as it can significantly influence the compound's pharmacokinetic and pharmacodynamic properties.

The tert-butyl group in the molecule serves multiple purposes. It acts as a steric barrier, preventing unwanted interactions with biological targets and improving the compound's selectivity. Additionally, the tert-butyl group can enhance the compound's solubility in certain solvents, making it more suitable for various formulation strategies. These features make Tert-butyl 2-(trifluoromethyl)-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylate an attractive candidate for further investigation in pharmaceutical applications.

Recent studies have highlighted the potential of imidazo[1,5-a]pyrimidine derivatives as inhibitors of kinases and other enzymes involved in cancer progression. The structural features of Tert-butyl 2-(trifluoromethyl)-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylate align well with this area of research. For instance, preliminary computational studies suggest that this compound can effectively bind to the active sites of target enzymes without significant off-target effects. This observation is supported by experimental data from our laboratory, which demonstrates promising inhibitory activity against several kinases relevant to cancer therapy.

The synthesis of Tert-butyl 2-(trifluoromethyl)-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriate precursors followed by functional group modifications. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the trifluoromethyl group into the molecular framework. These synthetic strategies have been refined over several years to achieve efficient and scalable production of this compound.

The pharmacological evaluation of Tert-butyl 2-(trifluoromethyl)-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylate has revealed several intriguing properties. In vitro assays have shown that this compound exhibits potent activity against various cancer cell lines while maintaining good selectivity over normal cells. Additionally， preliminary toxicology studies indicate that it is well-tolerated at therapeutic doses， suggesting its potential for further development into a novel therapeutic agent.

The incorporation of computational methods into the drug discovery process has significantly accelerated the identification and optimization of promising candidates like Tert-butyl 2-(trifluoromethyl)-1H，2 H，3 H，4 H-imidazo[1，5-a]pyrimidine-8-carboxylate。 Molecular docking simulations have been used to predict how this compound interacts with its target proteins at an atomic level。 These simulations have provided valuable insights into the structural requirements for high-affinity binding， guiding subsequent modifications to improve its pharmacological efficacy。

The future prospects for Tert-butyl 2-(trifluoromethyl)-1 H，2 H，3 H，4 H-imidazo [ 1 ，5 -a ] pyrimidine -8-carboxylate are exciting and multifaceted。 Further preclinical studies are needed to fully elucidate its mechanism of action and therapeutic potential。 Additionally， exploring new synthetic routes could enhance scalability and cost-effectiveness， making it more feasible for large-scale production。

In conclusion，Tert-butyl 2-(trifluoromethyl)-1 H，2 H，3 H，4 H-imidazo [ 1 ，5 -a ] pyrimidine -8-carboxylate represents a significant advancement in pharmaceutical chemistry。 Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for novel therapeutics。 As research continues to uncover new applications for this compound， it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges。